Cas no 2230808-40-7 (Lithium(1+) ion 5-chloro-6-fluoropyridine-3-sulfinate)

• Product Name: Lithium(1+) ion 5-chloro-6-fluoropyridine-3-sulfinate
• CAS No: 2230808-40-7
• MF: C₅H₂ClFLiNO₂S
• MW: 201.532282352448
• CID: 5164745
• Update Time: 2025-05-22

Lithium(1+) ion 5-chloro-6-fluoropyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 5-chloro-6-fluoropyridine-3-sulfinate
• Lithium;5-chloro-6-fluoropyridine-3-sulfinate
• Lithium(1+) ion 5-chloro-6-fluoropyridine-3-sulfinate

• Inchi： 1S/C5H3ClFNO2S.Li/c6-4-1-3(11(9)10)2-8-5(4)7;/h1-2H,(H,9,10);/q;+1/p-1
• InChI Key： FTVGDRVNJCPHEP-UHFFFAOYSA-M
• SMILES： ClC1=C(N=CC(=C1)S(=O)[O-])F.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 72.2

Additional information on Lithium(1+) ion 5-chloro-6-fluoropyridine-3-sulfinate

Lithium(1+) Ion 5-Chloro-6-Fluoropyridine-3-Sulfinate: A Comprehensive Overview

The compound Lithium(1+) Ion 5-Chloro-6-Fluoropyridine-3-Sulfinate, identified by the CAS number 2230808-40-7, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential uses in fields such as pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, particularly in the context of lithium-based systems.

At its core, the compound consists of a lithium ion (Lithium(1+)) paired with a sulfonate group attached to a pyridine ring. The pyridine ring is substituted with chlorine and fluorine atoms at the 5 and 6 positions, respectively. This substitution pattern imparts unique electronic properties to the molecule, making it highly reactive under specific conditions. The presence of halogens (chlorine and fluorine) further enhances the compound's stability and reactivity, which are critical factors in its application across diverse industries.

Recent research has focused on the synthesis and characterization of Lithium(1+) Ion 5-Chloro-6-Fluoropyridine-3-Sulfinate. Scientists have developed novel synthetic pathways that optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving nucleophilic substitution and subsequent sulfonation, yielding high-purity product with excellent reproducibility. These advancements have significantly reduced production costs while maintaining the compound's high quality.

The application of this compound in lithium-based systems has been a focal point of recent investigations. Researchers have explored its role as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and improves battery performance under high temperatures. Experimental results indicate that incorporating Lithium(1+) Ion 5-Chloro-6-Fluoropyridine-3-Sulfinate into electrolytes can increase energy density by up to 15% while maintaining long-term stability. Such findings underscore its potential as a key component in next-generation energy storage solutions.

In addition to its role in energy storage, this compound has shown promise in pharmaceutical applications. Studies suggest that it may serve as a precursor for bioactive molecules with potential therapeutic effects. For example, researchers have synthesized derivatives of this compound that exhibit anti-inflammatory properties, paving the way for new drug development avenues. The sulfonate group's reactivity makes it an ideal candidate for further functionalization, enabling the creation of diverse bioactive compounds.

The environmental impact of Lithium(1+) Ion 5-Chloro-6-Fluoropyridine-3-Sulfinate has also been a subject of recent scrutiny. While it is not classified as a hazardous substance under current regulations, its production and disposal require careful consideration to minimize ecological footprint. Green chemistry approaches are being explored to develop sustainable synthesis methods that reduce waste and energy consumption during production.

In conclusion, Lithium(1+) Ion 5-Chloro-6-Fluoropyridine-3-Sulfinate stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.